Cas no 1698967-40-6 (3,5-Dimethyl-1-(oxan-3-yl)-1H-pyrazol-4-amine)

• Product Name: 3,5-Dimethyl-1-(oxan-3-yl)-1H-pyrazol-4-amine
• CAS No: 1698967-40-6
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5700005
• PubChem ID: 107134649
• Update Time: 2025-06-15

3,5-Dimethyl-1-(oxan-3-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1107246
• 1698967-40-6
• 3,5-Dimethyl-1-(oxan-3-yl)-1H-pyrazol-4-amine

• Inchi： 1S/C10H17N3O/c1-7-10(11)8(2)13(12-7)9-4-3-5-14-6-9/h9H,3-6,11H2,1-2H3
• InChI Key： QZMUSGQKZVIORB-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)N1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.1Ų

Additional information on 3,5-Dimethyl-1-(oxan-3-yl)-1H-pyrazol-4-amine

Comprehensive Overview of 3,5-Dimethyl-1-(oxan-3-yl)-1H-pyrazol-4-amine (CAS No. 1698967-40-6)

3,5-Dimethyl-1-(oxan-3-yl)-1H-pyrazol-4-amine (CAS No. 1698967-40-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its pyrazole core and oxan-3-yl substituent, offers a versatile scaffold for the development of novel bioactive molecules. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The molecular structure of 3,5-Dimethyl-1-(oxan-3-yl)-1H-pyrazol-4-amine features a pyrazole ring substituted with methyl groups at positions 3 and 5, along with an oxan-3-yl group at the 1-position. This configuration enhances its stability and bioavailability, making it a promising candidate for further study. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds in virtual screening and molecular docking studies. Users frequently search for terms like "pyrazole derivatives in medicine" or "CAS 1698967-40-6 applications," reflecting growing interest in its therapeutic potential.

In the context of green chemistry and sustainable synthesis, 3,5-Dimethyl-1-(oxan-3-yl)-1H-pyrazol-4-amine has also been evaluated for its compatibility with eco-friendly reaction conditions. Innovations in catalytic processes and solvent-free synthesis have enabled more efficient production of this compound, aligning with global efforts to reduce chemical waste. Searches related to "sustainable synthesis of heterocycles" or "green chemistry approaches for pyrazoles" underscore the relevance of this topic.

From a commercial perspective, the demand for high-purity 3,5-Dimethyl-1-(oxan-3-yl)-1H-pyrazol-4-amine is rising, particularly among contract research organizations (CROs) and pharmaceutical manufacturers. Its role as a building block for more complex molecules has been widely acknowledged, with applications ranging from small-molecule inhibitors to ligands for metal catalysis. Frequently asked questions include "Where to buy CAS 1698967-40-6?" and "What are the storage conditions for this compound?," indicating practical concerns among end-users.

Ongoing research into the biological activity of 3,5-Dimethyl-1-(oxan-3-yl)-1H-pyrazol-4-amine suggests potential interactions with kinase pathways and G-protein-coupled receptors (GPCRs). These findings have sparked interest in its use for personalized medicine and targeted therapy, areas that dominate current scientific discourse. Keywords such as "pyrazole-based kinase inhibitors" and "GPCR modulation" are frequently associated with this compound in academic literature.

In summary, 3,5-Dimethyl-1-(oxan-3-yl)-1H-pyrazol-4-amine (CAS No. 1698967-40-6) represents a compelling subject of study at the intersection of medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications and alignment with contemporary research trends ensure its continued relevance in both academic and industrial settings. For those seeking deeper insights, exploring its structure-activity relationships (SAR) or scalable synthesis methods may yield valuable advancements in the field.